Cas no 1859510-91-0 (6-(Bromomethyl)-3-oxabicyclo[3.1.0]hexane)

• Product Name: 6-(Bromomethyl)-3-oxabicyclo[3.1.0]hexane
• CAS No: 1859510-91-0
• MF: C₆H₉BrO
• MW: 177.039061307907
• MDL: MFCD32269262
• CID: 5616693
• PubChem ID: 131007733
• Update Time: 2025-10-11

6-(Bromomethyl)-3-oxabicyclo[3.1.0]hexane Chemical and Physical Properties

Names and Identifiers

• 3-Oxabicyclo[3.1.0]hexane, 6-(bromomethyl)-
• 1859510-91-0
• 6-(Bromomethyl)-3-oxabicyclo[3.1.0]hexane
• EN300-3124245

• MDL： MFCD32269262
• Inchi： 1S/C6H9BrO/c7-1-4-5-2-8-3-6(4)5/h4-6H,1-3H2
• InChI Key： FZYAMPNKYDQDLQ-UHFFFAOYSA-N
• SMILES： BrCC1C2COCC21

Computed Properties

• Exact Mass: 175.98368g/mol
• Monoisotopic Mass: 175.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.569±0.06 g/cm3(Predicted)
• Boiling Point: 208.1±13.0 °C(Predicted)

Additional information on 6-(Bromomethyl)-3-oxabicyclo[3.1.0]hexane

6-(Bromomethyl)-3-oxabicyclo[3.1.0]hexane: A Comprehensive Overview

6-(Bromomethyl)-3-oxabicyclo[3.1.0]hexane, also known by its CAS number 1859510-91-0, is a unique bicyclic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its bicyclo[3.1.0]hexane framework, which includes a three-membered ring fused to a five-membered ring, along with an oxygen atom at the 3-position, forming an ether linkage. The bromomethyl group at the 6-position adds reactivity and functional diversity to the molecule.

The structure of 6-(Bromomethyl)-3-oxabicyclo[3.1.0]hexane makes it an interesting candidate for synthetic chemistry and drug design. Recent studies have highlighted its role as a versatile building block in organic synthesis, particularly in the construction of complex molecules with unique stereochemistry and bioactivity. The bromomethyl group serves as an excellent leaving group, enabling various substitution reactions that can lead to the formation of diverse derivatives.

In terms of synthesis, researchers have developed efficient methods to prepare 6-(Bromomethyl)-3-oxabicyclo[3.1.0]hexane. One notable approach involves the ring-opening of epoxides under specific conditions, followed by bromination to introduce the bromomethyl group. This method has been optimized to achieve high yields and excellent stereochemical control, which are critical for applications in medicinal chemistry.

The chemical properties of 6-(Bromomethyl)-3-oxabicyclo[3.1.0]hexane have been extensively studied, revealing its stability under various reaction conditions and its ability to participate in nucleophilic substitutions and other transformations. These properties make it a valuable intermediate in the synthesis of bioactive compounds, including potential drug candidates for treating diseases such as cancer and infectious diseases.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 6-(Bromomethyl)-3-oxabicyclo[3.1.0]hexane. Quantum mechanical calculations have revealed that the bicyclic framework creates steric hindrance around the bromomethyl group, which can influence reaction pathways and selectivity during synthetic transformations.

In terms of applications, 6-(Bromomethyl)-3-oxabicyclo[3.1.0]hexane has shown promise in materials science as well. Its rigid bicyclic structure and functional groups make it suitable for use in polymer synthesis and as a component in advanced materials with tailored mechanical properties.

The growing interest in 6-(Bromomethyl)-3-oxabicyclo[3.1.0]hexane among researchers underscores its importance as a versatile compound with wide-ranging applications across multiple disciplines.